![molecular formula C20H21N3O3 B269629 N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide](/img/structure/B269629.png)
N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide, also known as DPH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DPH belongs to the class of phthalazine derivatives and is known for its unique pharmacological properties.
Mechanism of Action
The exact mechanism of action of N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating various signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is responsible for the regulation of antioxidant genes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and chemokines, which play a key role in the development of various inflammatory diseases. This compound has also been shown to increase the levels of antioxidant enzymes, which protect the body against oxidative stress. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also soluble in both water and organic solvents, which makes it suitable for a wide range of experimental conditions. However, this compound has some limitations for lab experiments. It has a low bioavailability and is rapidly metabolized in the body, which may limit its effectiveness in vivo.
Future Directions
There are several future directions for the research on N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide. One potential direction is to investigate its potential use in the treatment of neurodegenerative disorders. Another potential direction is to investigate its use in combination with other drugs for the treatment of cancer. Additionally, further research is needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacokinetic properties for use in vivo.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in the field of scientific research. It exhibits a wide range of pharmacological properties, including anti-inflammatory, antioxidant, and anticancer properties. While there are several advantages and limitations for lab experiments, the potential therapeutic applications of this compound make it an exciting area of research for the future.
Synthesis Methods
The synthesis of N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide involves the reaction of 2,6-dimethylphenol with ethylene oxide to form 2-(2,6-dimethylphenoxy)ethanol. This intermediate is then reacted with phthalic anhydride to form this compound. The synthesis of this compound is a multistep process that requires careful control of reaction conditions to obtain a high yield of the final product.
Scientific Research Applications
N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has also been shown to have neuroprotective effects and has been investigated for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C20H21N3O3 |
---|---|
Molecular Weight |
351.4 g/mol |
IUPAC Name |
N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxophthalazine-1-carboxamide |
InChI |
InChI=1S/C20H21N3O3/c1-13-7-6-8-14(2)18(13)26-12-11-21-19(24)17-15-9-4-5-10-16(15)20(25)23(3)22-17/h4-10H,11-12H2,1-3H3,(H,21,24) |
InChI Key |
ULNQCAAIICIAIN-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)C)OCCNC(=O)C2=NN(C(=O)C3=CC=CC=C32)C |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCCNC(=O)C2=NN(C(=O)C3=CC=CC=C32)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.